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Compound of Interest

Compound Name: MeBIO

Cat. No.: B608959

An In-depth Examination of a Potent Aryl Hydrocarbon Receptor Agonist and Weak Kinase
Inhibitor

This technical guide provides a comprehensive overview of MeBIO (1-Methyl-6-bromo-
indirubin-3'-oxime), a synthetic indirubin analog. Designed for researchers, scientists, and drug
development professionals, this document details its chemical properties, biological activities,
and relevant experimental methodologies. Particular focus is given to its function as a potent
agonist of the Aryl Hydrocarbon Receptor (AhR) and its role as a weak inhibitor of Glycogen
Synthase Kinase 3 (GSK-3) and Cyclin-Dependent Kinases (CDKSs), often serving as a
negative control for its structural analog, BIO.

Core Quantitative Data

A summary of the key quantitative data for MeBIO is presented below, facilitating easy
reference and comparison.
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Property Value Source(s)
CAS Number 667463-95-8 [11[2]13][4]
Molecular Weight 370.2 g/mol [L112][31[41[5]
Molecular Formula C17H12BrNsOz2 [11[31[41[5]
Purity >95% to =99% [11[3114]

ICs0 (GSK-3) 44 pM [5][6]

ICso (CDK1/CyclinB) 55 UM [5][6]

ICso (CDK5/p25) >100 pM

ECso (AhR, yeast reporter) 20 nM

ECso (AhR, hepatoma

reporter)

93 nM

Biological Activity and Signaling Pathways

MeBIO is a versatile molecule with distinct activities in different cellular contexts. Its primary
roles are as a potent Aryl Hydrocarbon Receptor (AhR) agonist and as a weak inhibitor of
certain kinases, which makes it a useful tool in dissecting cellular signaling pathways.

Aryl Hydrocarbon Receptor (AhR) Signhaling

MeBIO is a potent agonist of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated
transcription factor. Upon binding to MeBIO, the AhR translocates from the cytoplasm to the
nucleus. In the nucleus, it forms a heterodimer with the AhR Nuclear Translocator (ARNT). This
complex then binds to specific DNA sequences known as Xenobiotic Response Elements
(XRESs) in the promoter regions of target genes, leading to their transcriptional activation. A
well-known target gene of the AhR pathway is Cyplal.
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Compound Treatment

. Add serial dilutions of MeBIO

Incubation

. Incubate for a defined period

Cell Lysis

. Lyse cells to release contents

b. Measure kinase activity (e.g., ELISA, Western Blot)

Data Analysis

5. Plot dose-response curve

IC50 Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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